Cas no 206874-72-8 (Benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 206874-72-8
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5630996
• PubChem ID: 20646946
• Update Time: 2025-08-05

Benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 206874-72-8
• SCHEMBL4011213
• benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-28290032
• Benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C17H17NO4/c19-15-8-13-6-7-18(10-14(13)9-16(15)20)17(21)22-11-12-4-2-1-3-5-12/h1-5,8-9,19-20H,6-7,10-11H2
• InChI Key： OWYIRGJBIARZCQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C=C(C(=CC=2CC1)O)O)=O

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70Ų

Additional information on Benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Exploring the Potential of Benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 206874-72-8) in Modern Research

In the realm of organic chemistry and pharmaceutical research, Benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 206874-72-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in scientific literature, belongs to the tetrahydroisoquinoline family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its 6,7-dihydroxy substitution pattern, which is reminiscent of catecholamines, suggesting possible interactions with biological systems.

The benzyl ester moiety in Benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate enhances its lipophilicity, making it a candidate for drug delivery systems. Recent studies have explored its role as a precursor in synthesizing more complex molecules with potential therapeutic benefits. For instance, its structural similarity to naturally occurring alkaloids has prompted investigations into its antioxidant and neuroprotective properties, aligning with the growing public interest in natural compounds and brain health.

From a synthetic chemistry perspective, the CAS No. 206874-72-8 compound offers versatility. Its tetrahydroisoquinoline core can undergo various modifications, enabling the creation of derivatives tailored for specific research needs. This adaptability is crucial in drug discovery, where slight structural changes can significantly alter a compound's pharmacological profile. Laboratories focusing on medicinal chemistry and high-throughput screening often utilize such scaffolds to develop novel bioactive molecules.

Beyond pharmaceuticals, Benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has found applications in material science. Its aromatic and hydroxyl groups make it a potential building block for designing functional polymers or chelating agents. This interdisciplinary relevance underscores its importance in both academic and industrial settings, particularly as the demand for multifunctional materials rises in sectors like electronics and coatings.

Environmental considerations also play a role in the compound's appeal. With increasing scrutiny on green chemistry practices, researchers are evaluating sustainable synthesis routes for 206874-72-8. Methods such as catalytic hydrogenation or enzymatic reactions are being explored to minimize waste and energy consumption, addressing the global push toward eco-friendly production.

In analytical chemistry, Benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate serves as a reference standard due to its well-defined structure. Chromatographic techniques like HPLC and LC-MS rely on such compounds for method validation, ensuring accuracy in quantifying similar molecules in complex mixtures. This application is vital in quality control for pharmaceuticals and nutraceuticals, where precision is paramount.

The compound's stability under various conditions is another area of interest. Studies on its degradation pathways and storage recommendations provide practical insights for handling and longevity, topics frequently searched by laboratory professionals. Understanding these factors ensures reproducibility in experiments, a cornerstone of scientific research.

As the scientific community continues to unravel the potential of Benzyl 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, its role in advancing personalized medicine and targeted therapies becomes increasingly evident. Whether as a tool compound or a stepping stone to innovative treatments, this molecule exemplifies the intersection of chemistry and biology, driving progress in health and technology.